Cas no 6309-66-6 (2-methyl-6-(2-methyl-1,3-benzoxazol-6-yl)-1,3-benzoxazole)

2-methyl-6-(2-methyl-1,3-benzoxazol-6-yl)-1,3-benzoxazole structure
6309-66-6 structure
Product Name:2-methyl-6-(2-methyl-1,3-benzoxazol-6-yl)-1,3-benzoxazole
CAS No:6309-66-6
MF:C16H12N2O2
MW:264.278683662415
CID:1651564
PubChem ID:237779
Update Time:2025-04-21

2-methyl-6-(2-methyl-1,3-benzoxazol-6-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-6-(2-methyl-1,3-benzoxazol-6-yl)-1,3-benzoxazole
    • AC1Q4W6V
    • SureCN14330030
    • AR-1D1527
    • NSC41613
    • 2,2'-dimethyl-[6,6']bibenzoxazolyl
    • CTK5B7533
    • AC1L5ZJB
    • 2,2'-dimethyl-6,6'-bi-1,3-benzoxazole
    • AC1Q4W6V; SureCN14330030; AR-1D1527; NSC41613; 2,2'-dimethyl-[6,6']bibenzoxazolyl; CTK5B7533; AC1L5ZJB; 2,2'-dimethyl-6,6'-bi-1,3-benzoxazole;
    • 6309-66-6
    • SCHEMBL14330030
    • DTXSID10285381
    • NSC-41613
    • 2,2'-dimethyl-6,6'-bibenzo[d]oxazole
    • Inchi: 1S/C16H12N2O2/c1-9-17-13-5-3-11(7-15(13)19-9)12-4-6-14-16(8-12)20-10(2)18-14/h3-8H,1-2H3
    • InChI Key: GJRPVGDVNFWOAL-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=CC=C(C=C12)C1=CC=C2C(=C1)OC(C)=N2

Computed Properties

  • Exact Mass: 264.08996
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.06
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